Cas no 25603-34-3 (2,7-Acridinediamine,9-methyl-)

2,7-Acridinediamine,9-methyl- structure
2,7-Acridinediamine,9-methyl- structure
Product Name:2,7-Acridinediamine,9-methyl-
CAS No:25603-34-3
MF:C14H13N3
MW:223.273122549057
CID:259721
PubChem ID:33111
Update Time:2025-04-19

2,7-Acridinediamine,9-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Acridinediamine,9-methyl-
    • 9-methylacridine-2,7-diamine
    • 9-methyl-2,7-diaminoacridine
    • ACRIDINE, 2,7-DIAMINO-9-METHYL-
    • DTXSID10180281
    • 2,7-Diamino-9-methylacridine
    • 25603-34-3
    • 2,8-Diamino-10-methylacridine (European)
    • Inchi: 1S/C14H13N3/c1-8-11-6-9(15)2-4-13(11)17-14-5-3-10(16)7-12(8)14/h2-7H,15-16H2,1H3
    • InChI Key: IBFLXDLQWXHFJE-UHFFFAOYSA-N
    • SMILES: N1C2C=CC(=CC=2C(C)=C2C=C(C=CC=12)N)N

Computed Properties

  • Exact Mass: 223.11109
  • Monoisotopic Mass: 223.110947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.3
  • Boiling Point: 512.2°Cat760mmHg
  • Flash Point: 296.3°C
  • Refractive Index: 1.798
  • PSA: 64.93
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